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Compound of Interest

Compound Name: Nikkomycin Z

Cat. No.: B1678879 Get Quote

Essential Safety and Handling Guide for
Nikkomycin Z
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Nikkomycin Z. The following

procedural guidance is designed to ensure the safe and effective use of this compound in a

laboratory setting.

Hazard Identification and Safety Precautions
There are conflicting reports regarding the GHS classification of Nikkomycin Z. While some

safety data sheets (SDS) classify it as not a hazardous substance, other sources, such as

PubChem, indicate it may cause skin irritation (H315), serious eye irritation (H319), and

respiratory irritation (H335)[1][2]. Given this discrepancy, a conservative approach to safety is

recommended. Assume the compound is hazardous and handle with appropriate care.

Personal Protective Equipment (PPE):

Standard laboratory PPE is required at all times when handling Nikkomycin Z.
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PPE Category Specification Rationale

Hand Protection Nitrile gloves. Prevents skin contact.

Eye Protection
Safety glasses with side

shields or goggles.

Protects eyes from dust

particles.

Body Protection Laboratory coat.
Protects clothing and skin from

contamination.

Respiratory

Use in a well-ventilated area or

under a chemical fume hood. A

dust mask (N95 or equivalent)

may be considered for

handling larger quantities of

powder.

Minimizes inhalation of the

powder.

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is essential for maintaining the integrity of

Nikkomycin Z and ensuring laboratory safety.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

workspace by clearing unnecessary items and ensuring easy access to waste disposal

containers.

Weighing: If weighing the solid form, perform this task in a chemical fume hood or a

ventilated balance enclosure to minimize dust inhalation.

Dissolving: When preparing solutions, add the solvent to the Nikkomycin Z powder slowly to

avoid splashing. For cell-based experiments, it is commonly dissolved in DMSO to create a

stock solution[3].

Post-Handling: After handling, wipe down the work area with a suitable cleaning agent.

Remove and dispose of gloves properly. Wash hands thoroughly with soap and water.

Storage Conditions: Proper storage is critical to maintain the stability of Nikkomycin Z.
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Form Storage Temperature Duration

Powder -20°C Up to 3 years

4°C Up to 2 years

In Solvent -80°C Up to 6 months

-20°C Up to 1 month

Data sourced from MedChemExpress SDS.

Disposal Plan
All waste materials contaminated with Nikkomycin Z must be disposed of as chemical waste in

accordance with local, state, and federal regulations.

Waste Segregation and Disposal:

Solid Waste: Contaminated items such as pipette tips, tubes, and gloves should be collected

in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions containing Nikkomycin Z should be collected in a sealed,

labeled hazardous waste container. Do not pour down the drain.

Empty Containers: The original product container should be disposed of as hazardous

waste.

Emergency Procedures
Spill Response: In the event of a spill, follow these steps:

Evacuate: Alert others in the immediate area and evacuate if necessary.

Contain: For a powder spill, gently cover with absorbent paper to prevent it from becoming

airborne. For a liquid spill, contain it with absorbent material.

Clean: Wearing appropriate PPE, clean the spill area. For a powder, dampen the absorbent

paper before wiping. For a liquid, use an appropriate inert absorbent material[4][5].
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Decontaminate the area with a suitable cleaning agent.

Dispose: Collect all cleanup materials in a sealed bag and dispose of as hazardous chemical

waste.

First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Remove contaminated clothing. Rinse skin

immediately with plenty of water for at least 15

minutes. Seek medical attention if irritation

develops.

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention

immediately.

First aid procedures are based on standard chemical handling guidelines.

Toxicological and Pharmacokinetic Data
Nikkomycin Z has been shown to have a low order of toxicity in preclinical and clinical

studies[6][7][8].

Toxicity Data Summary:
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Study Type Organism Dose Observation Reference

Preclinical Mice 1,000 mg/kg/day
No apparent ill

effects.
[7]

Preclinical Rats and Dogs Not specified

Well-tolerated

with no

consistent organ

toxicities.

[9]

Phase 1 Clinical

Trial
Humans

Single oral doses

from 250 to

2,000 mg

Well-tolerated

with no serious

or dose-related

adverse events.

[9]

Phase 1 Clinical

Trial
Humans

Multiple doses

up to 750 mg

three times a day

for 14 days

No dose-limiting

or serious

adverse events

observed.

[10][11]

Pharmacokinetic Data Summary (Human Single Oral Dose):

Parameter Value

Time to Maximum Concentration (Tmax) 2 - 4 hours

Terminal Half-life (t1/2) 2.1 - 2.5 hours

Data sourced from a human phase 1 clinical trial.[9]

Experimental Protocols and Visualizations
Mechanism of Action: Nikkomycin Z is a competitive inhibitor of chitin synthase, an enzyme

essential for the synthesis of chitin, a key structural component of the fungal cell wall. This

inhibition leads to disruption of fungal cell wall integrity and ultimately, fungal cell death[3][12]

[13]. Since chitin synthase is not present in mammals, Nikkomycin Z exhibits selective toxicity

towards fungi[8][9].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://journals.asm.org/doi/10.1128/AAC.00285-21
https://pmc.ncbi.nlm.nih.gov/articles/PMC2687243/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2687243/
https://www.researchgate.net/publication/259721562_Modeling_Nikkomycin_Z_Dosing_and_Pharmacology_in_Murine_Pulmonary_Coccidioidomycosis_Preparatory_to_Human_Phase_II_Trials
https://pmc.ncbi.nlm.nih.gov/articles/PMC12217460/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2687243/
https://www.benchchem.com/product/b1678879?utm_src=pdf-body
https://www.targetmol.com/compound/nikkomycin%20z
https://www.chemicalbook.com/article/mechanism-of-action-of-nikkomycin-z.htm
https://www.medchemexpress.com/nikkomycin-z.html
https://www.benchchem.com/product/b1678879?utm_src=pdf-body
https://www.researchgate.net/publication/346523478_Nikkomycin_Z-Ready_to_Meet_the_Promise
https://pmc.ncbi.nlm.nih.gov/articles/PMC2687243/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fungal Cell

UDP-N-acetylglucosamine
(Substrate)

Chitin Synthase
(Enzyme)

Binds to Chitin
(Cell Wall Component)

Synthesizes Fungal Cell Wall
Integrity Disrupted

Nikkomycin Z

 Competitively
 Inhibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Nikkomycin
Z]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678879#personal-protective-equipment-for-
handling-nikkomycin-z]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1678879#personal-protective-equipment-for-handling-nikkomycin-z
https://www.benchchem.com/product/b1678879#personal-protective-equipment-for-handling-nikkomycin-z
https://www.benchchem.com/product/b1678879#personal-protective-equipment-for-handling-nikkomycin-z
https://www.benchchem.com/product/b1678879#personal-protective-equipment-for-handling-nikkomycin-z
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678879?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

